Phytol

Specification

• CAS No.: 150-86-7
• Molecular Formula: C20H40O
• Molecular Weight: 296.5 g/mol
• IUPAC Name: (7R,11R)-3,7,11,15-tetramethylhexadec-2-en-1-ol
• Standard InChI: InChI=1S/C20H40O/c1-17(2)9-6-10-18(3)11-7-12-19(4)13-8-14-20(5)15-16-21/h15,17-19,21H,6-14,16H2,1-5H3/t18-,19-/m1/s1
• Standard InChI Key: BOTWFXYSPFMFNR-RTBURBONSA-N
• Isomeric SMILES: C[C@@H](CCC[C@@H](C)CCCC(=CCO)C)CCCC(C)C
• SMILES: CC(C)CCCC(C)CCCC(C)CCCC(=CCO)C
• Canonical SMILES: CC(C)CCCC(C)CCCC(C)CCCC(=CCO)C
• Appearance: Oil
• Boiling Point: 202.00 to 204.00 °C. @ 10.00 mm Hg
• Melting Point: < 25 °C

Introduction

Chemical Properties of Phytol

Property	Description
Chemical Name	Phytol
CAS Number	150-86-7
Molecular Formula	C₂₀H₄₀O
Molecular Weight	296.53 g/mol
Appearance	Clear, colorless to pale yellow liquid
Odor	Mild, grassy, and slightly floral
Purity	≥ 98% (depending on grade)
Density	0.85 g/cm³ at 20°C
Boiling Point	202°C (396°F) at 0.1 mmHg
Melting Point	-30°C (-22°F)
Refractive Index	1.460 to 1.470 at 20°C
Flash Point	180°C (356°F)
Solubility	Insoluble in water; soluble in alcohol, ether, and most organic solvents

Applications of Phytol

Pharmaceuticals

Phytol serves as a precursor in the synthesis of vitamins E and K, contributing to formulations that promote health and wellness. Its role in vitamin synthesis highlights its importance in pharmaceutical applications.

Food Industry

In the food industry, phytol is used as a natural flavoring agent, appealing to consumers seeking organic and natural ingredients. It adds a unique taste to food products, making it a valuable additive.

Biotechnology

Phytol's role in the biosynthesis of chlorophyll makes it valuable in studies related to plant biology and photosynthesis. This aspect underscores its significance in biotechnological research.

Cosmetic Applications

Phytol's emollient properties make it beneficial in skin care products, helping to moisturize and protect the skin while providing a natural source of fragrance.

Research Findings and Pharmacological Effects

Antinociceptive and Antioxidant Activities

Phytol has demonstrated both central and peripheral antinociceptive activity, suggesting potential anti-inflammatory effects. It also exhibits strong antioxidant properties, which can contribute to its therapeutic applications.

Anti-Inflammatory Properties

Studies have shown that phytol inhibits the inflammatory response by reducing leukocyte recruitment and cytokine levels, indicating its potential as an anti-inflammatory agent.

Antischistosomal Properties

Phytol has been identified as a promising antischistosomal agent, showing efficacy against Schistosoma mansoni in both in vitro and in vivo models. This highlights its potential in treating parasitic diseases.

Cytotoxic Activity

Phytol derivatives have exhibited cytotoxic activity against certain cancer cell lines, suggesting potential applications in oncology.